3-(4-butyl-5-oxo-4,5-dihydrothieno[2,3-e][1,2,4]triazolo[4,3-a]pyrimidin-1-yl)-N-(2-phenylpropyl)propanamide

• IUPAC Name: 3-(8-butyl-7-oxo-5-thia-1,8,10,11-tetrazatricyclo[7.3.0.02,6]dodeca-2(6),3,9,11-tetraen-12-yl)-N-(2-phenylpropyl)propanamide
• InChI: InChI=1S/C23H27N5O2S/c1-3-4-13-27-22(30)21-18(12-14-31-21)28-19(25-26-23(27)28)10-11-20(29)24-15-16(2)17-8-6-5-7-9-17/h5-9,12,14,16H,3-4,10-11,13,15H2,1-2H3,(H,24,29)
• InChI Key: UTFIMJIELKZCLB-UHFFFAOYSA-N
• Canonical SMILES: CCCCN1C(=O)C2=C(C=CS2)N3C1=NN=C3CCC(=O)NCC(C)C4=CC=CC=C4
• Molecular Formula: C23H27N5O2S
• Molecular Weight: 437.6 g/mol

Description

3-(4-butyl-5-oxo-4,5-dihydrothieno[2,3-e][1,2,4]triazolo[4,3-a]pyrimidin-1-yl)-N-(2-phenylpropyl)propanamide is a useful research compound. Its molecular formula is C23H27N5O2S and its molecular weight is 437.56. The purity is usually 95%.
BenchChem offers high-quality 3-(4-butyl-5-oxo-4,5-dihydrothieno[2,3-e][1,2,4]triazolo[4,3-a]pyrimidin-1-yl)-N-(2-phenylpropyl)propanamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3-(4-butyl-5-oxo-4,5-dihydrothieno[2,3-e][1,2,4]triazolo[4,3-a]pyrimidin-1-yl)-N-(2-phenylpropyl)propanamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Biological Evaluation

Compounds related to "3-(4-butyl-5-oxo-4,5-dihydrothieno[2,3-e][1,2,4]triazolo[4,3-a]pyrimidin-1-yl)-N-(2-phenylpropyl)propanamide" have been synthesized and evaluated for their potential antimicrobial and antitumor activities. The synthesis of derivatives such as thiazolopyrimidines and thienotriazolopyrimidines has shown promising results in antimicrobial activity, although not all derivatives demonstrated significant antitumor activity (Said et al., 2004; Joe, Son, & Song, 2008).

Anticancer Screening

The unique structural features of related compounds allow for the exploration of their anticancer properties. For instance, an unexpected Dimroth rearrangement in the synthesis of annelated thienotriazolopyrimidines has led to derivatives with potent antitumor activity. These compounds have undergone screening by the Developmental Therapeutics Program of the National Cancer Institute (NCI), showing strong antiproliferative activity against human tumor cell lines (Lauria et al., 2013).

Pharmacological Applications

Several studies have focused on the pharmacological applications of triazolopyrimidine derivatives, highlighting their potential as cardiovascular agents due to their ability to inhibit phosphodiesterase, leading to vasodilatory effects. This suggests a pathway for developing new cardiovascular drugs based on these structural frameworks (Sato et al., 1980).

Antimicrobial Activity

Novel triazolopyrimidine derivatives synthesized through solid-phase reactions have been evaluated for their antimicrobial activity. These compounds have shown effectiveness against a range of bacterial and fungal species, demonstrating the potential for developing new antimicrobial agents (Gadara & Ladva, 2020).